1-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(thiophene-2-sulfonyl)piperazine

• IUPAC Name: 3-phenyl-7-(4-thiophen-2-ylsulfonylpiperazin-1-yl)triazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C18H17N7O2S2/c26-29(27,15-7-4-12-28-15)24-10-8-23(9-11-24)17-16-18(20-13-19-17)25(22-21-16)14-5-2-1-3-6-14/h1-7,12-13H,8-11H2
• InChI Key: CMJUBFDYGYAZPP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3C4=CC=CC=C4)S(=O)(=O)C5=CC=CS5
• Molecular Formula: C18H17N7O2S2
• Molecular Weight: 427.5 g/mol

Description

Triazolopyrimidines are a class of compounds that have been widely studied due to their diverse biological activities. They are known to exhibit antimicrobial, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular properties. Piperazines, on the other hand, are a class of organic compounds that contain a six-membered ring containing two nitrogen atoms at opposite positions in the ring. They are used in a variety of therapeutic drugs and have diverse pharmacological activities.

Synthesis Analysis

The synthesis of triazolopyrimidines often involves the reaction of hydrazonoyl halides with various reagents. For example, a novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Molecular Structure Analysis

Triazolopyrimidines are heterocyclic compounds that contain a triazole ring fused with a pyrimidine ring. The triazole ring contains two carbon atoms and three nitrogen atoms, while the pyrimidine ring contains four carbon atoms and two nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific triazolopyrimidine would depend on its exact structure. In general, triazolopyrimidines are known for their high chemical stability, aromatic character, strong dipole moment, and hydrogen bonding ability.

Scientific Research Applications

Organic Synthesis

Researchers utilize 1,2,3-triazoles extensively in organic synthesis due to their versatility. The compound participates in various synthetic methodologies, including:

• .

Fluorescent Imaging and Materials Science

1,2,3-Triazoles play a role in developing fluorescent probes for imaging biological processes. .

Mechanism of Action

Target of Action

The primary target of the compound “1-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(thiophene-2-sulfonyl)piperazine” is the Epidermal Growth Factor Receptor (EGFR) . EGFR plays a critical role in cell survival, growth, differentiation, and tumor formation . Overexpression of EGFR has been observed in various cancers, including breast, ovarian, head, neck, and colon cancers .

Mode of Action

This compound interacts with its target, EGFR, by inhibiting its tyrosine kinase activity . This inhibition prevents the activation of downstream signaling pathways that are crucial for cell proliferation and survival . The compound’s interaction with EGFR results in a decrease in cell proliferation and an increase in cell death, particularly in cancer cells where EGFR is overexpressed .

Biochemical Pathways

The compound affects the EGFR signaling pathway, which is involved in various cellular processes, including cell proliferation, differentiation, and survival . By inhibiting EGFR, the compound disrupts these processes, leading to decreased cell proliferation and increased cell death .

Result of Action

The result of the compound’s action is a decrease in cell proliferation and an increase in cell death, particularly in cancer cells where EGFR is overexpressed . This leads to a reduction in tumor growth and potentially to tumor shrinkage .

Safety and Hazards

The safety and hazards associated with a specific triazolopyrimidine would depend on its exact structure and properties. Some triazolopyrimidines are used in therapeutic drugs and have been evaluated for safety in that context.

Future Directions

Given the diverse biological activities of triazolopyrimidines, future research could focus on developing new synthetic methods, exploring their biological activities, and optimizing their properties for therapeutic use.